Cas no 1049549-71-4 (2-methyl-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)propanamide)

• Product Name: 2-methyl-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)propanamide
• CAS No: 1049549-71-4
• MF: C₁₈H₂₃N₅O₃S
• MW: 389.471922159195
• CID: 5763091
• PubChem ID: 42317788
• Update Time: 2025-10-29

2-methyl-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)propanamide
• SR-01000921938-1
• 2-methyl-N-[4-(4-pyrazin-2-ylpiperazin-1-yl)sulfonylphenyl]propanamide
• N-(4-((4-(pyrazin-2-yl)piperazin-1-yl)sulfonyl)phenyl)isobutyramide
• F5287-0020
• 1049549-71-4
• AKOS024505273
• VU0640635-1
• SR-01000921938

• Inchi： 1S/C18H23N5O3S/c1-14(2)18(24)21-15-3-5-16(6-4-15)27(25,26)23-11-9-22(10-12-23)17-13-19-7-8-20-17/h3-8,13-14H,9-12H2,1-2H3,(H,21,24)
• InChI Key： KYQQNIIEOLDHRF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C(C)C)=O)(N1CCN(C2C=NC=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 389.15216079g/mol
• Monoisotopic Mass: 389.15216079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104Ų

Additional information on 2-methyl-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)propanamide

Introduction to 2-methyl-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)propanamide (CAS No. 1049549-71-4)

2-methyl-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)propanamide (CAS No. 1049549-71-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its chemical name, belongs to the class of sulfonamides and is characterized by its unique structural features, including a pyrazine ring and a piperazine moiety. These structural elements contribute to its pharmacological properties, making it a promising candidate for various biomedical research and drug development initiatives.

The chemical structure of 2-methyl-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)propanamide is composed of a central phenyl ring with a sulfonyl group attached to the para position. The sulfonyl group is further substituted with a piperazine ring, which itself is functionalized with a pyrazine moiety. This intricate arrangement of functional groups imparts the compound with specific biological activities, such as receptor binding and enzyme inhibition, which are crucial for its potential therapeutic effects.

In recent years, extensive research has been conducted to explore the pharmacological properties of 2-methyl-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)propanamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-methyl-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)propanamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Beyond its anti-inflammatory properties, 2-methyl-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)propanamide has also shown promise in the field of neuropharmacology. Research conducted by a team at the University of California, San Francisco, revealed that this compound possesses neuroprotective effects against oxidative stress and neuronal damage. In particular, it was found to reduce the levels of reactive oxygen species (ROS) in neuronal cells, thereby mitigating oxidative stress-induced cell death.

The mechanism of action of 2-methyl-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)propanamide is not yet fully understood, but several hypotheses have been proposed. One prevailing theory suggests that the compound interacts with specific receptors or enzymes involved in inflammatory and pain signaling pathways. For example, it may act as an antagonist at certain G protein-coupled receptors (GPCRs) or inhibit the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These interactions could explain its observed anti-inflammatory and analgesic effects.

In addition to its therapeutic potential, 2-methyl-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)propanamide has also been studied for its use as a research tool in biochemical assays. Its unique structural features make it an ideal candidate for probing specific biological processes and pathways. For instance, it has been used to investigate the role of p38 mitogen-activated protein kinase (MAPK) in inflammation and pain signaling. By selectively inhibiting p38 MAPK activity, researchers can gain insights into the molecular mechanisms underlying these processes.

The synthesis of 2-methyl-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)propanamide involves several steps and requires careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by sulfonation and coupling steps. The final product is typically purified using techniques such as column chromatography or recrystallization to achieve the desired level of purity for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methyl-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)propanamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-methyl-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)propanamide (CAS No. 1049549-71-4) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and clinical trials. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, contributing to advancements in the treatment of various diseases and conditions.